Cas no 1526892-87-4 (4-chloro-2-{hydroxy(methyl)aminomethyl}phenol)

• Product Name: 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol
• CAS No: 1526892-87-4
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 5984604
• PubChem ID: 96750092
• Update Time: 2025-05-22

4-chloro-2-{hydroxy(methyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol
• 4-chloro-2-{[hydroxy(methyl)amino]methyl}phenol
• EN300-1986160
• 1526892-87-4

• Inchi： 1S/C8H10ClNO2/c1-10(12)5-6-4-7(9)2-3-8(6)11/h2-4,11-12H,5H2,1H3
• InChI Key： JPNNEWAOMQXBDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN(C)O)O

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.7Ų

Additional information on 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol

Comprehensive Overview of 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol (CAS No. 1526892-87-4)

4-chloro-2-{hydroxy(methyl)aminomethyl}phenol (CAS No. 1526892-87-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its CAS number 1526892-87-4, is a derivative of phenol, featuring a chloro substituent and a hydroxy(methyl)aminomethyl functional group. Its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The growing interest in 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol can be attributed to its role in modern drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel therapeutic agents, especially in the context of antimicrobial and anti-inflammatory applications. With the rise of antibiotic resistance, compounds like this are being scrutinized for their ability to target resistant bacterial strains, making them a hot topic in medical research.

From an industrial perspective, CAS No. 1526892-87-4 is valued for its stability and reactivity, which are critical in organic synthesis. Its chloro and hydroxy(methyl)aminomethyl groups provide multiple sites for chemical modifications, enabling the creation of diverse derivatives. This flexibility aligns with the current trend toward green chemistry, where efficiency and minimal environmental impact are prioritized. Companies are investing in sustainable methods to produce such intermediates, reflecting the broader shift toward eco-friendly manufacturing.

In the realm of cosmetic chemistry, 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol has also been explored for its potential as a preservative or stabilizer. With consumers increasingly demanding safer and more natural ingredients, researchers are evaluating its compatibility with clean beauty formulations. However, rigorous testing is required to ensure its safety and efficacy, a topic frequently searched by professionals in the personal care industry.

The compound's spectroscopic properties and structural elucidation have been subjects of academic interest. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and confirm its molecular framework. These analyses are crucial for quality control, especially when the compound is used in high-value applications like pharmaceutical intermediates.

Another area of exploration is the computational modeling of 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol. With the advent of AI-driven drug design, scientists are leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its interactions with biological targets. This approach accelerates the identification of promising candidates for further development, a process highly relevant to biotech startups and research institutions.

Despite its potential, the commercial availability of CAS No. 1526892-87-4 remains limited, often requiring custom synthesis. Suppliers and manufacturers are frequently queried about its pricing, scalability, and regulatory status, particularly in regions with stringent chemical regulations. Ensuring compliance with REACH and other global standards is a key consideration for stakeholders.

In summary, 4-chloro-2-{hydroxy(methyl)aminomethyl}phenol (CAS No. 1526892-87-4) represents a compelling case study in the intersection of chemistry, innovation, and industry demand. Its multifaceted applications and alignment with contemporary scientific trends underscore its relevance in today's research and commercial landscapes. As interest grows, further studies will likely uncover additional uses, solidifying its position as a valuable chemical entity.